Initiation of polymerization by ligand displacement

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29700000315

Abstract

Manganese(III) acetylacetonate, in the presence of a suitable electron donor such as dimethyl sulphoxide, is an active, selective, initiator of free-radical polymerization at 25°, the order for the monomers studied being acrylonitrile > methyl methacrylate > styrene: suggested mechanisms for selective and nonselective components of the reaction involve ligand displacement.

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